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Compound of Interest

Compound Name: Primisulfuron-methyl

Cat. No.: B166665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity
Primisulfuron-methyl is a selective post-emergence herbicide belonging to the sulfonylurea

chemical class. It is primarily used for the control of grassy and broad-leaved weeds in corn

and other crops.

Identifier Value

IUPAC Name
methyl 2-({[4,6-bis(difluoromethoxy)pyrimidin-2-

yl]carbamoyl}sulfamoyl)benzoate

CAS Number 86209-51-0

Molecular Formula C15H12F4N4O7S

Molecular Weight 468.34 g/mol

Physicochemical and Toxicological Properties
Primisulfuron-methyl's efficacy and environmental fate are influenced by its physicochemical

properties. The following tables summarize key quantitative data.

Table 1: Physicochemical Properties
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Property Value Reference

Water Solubility 70 mg/L (at 20°C, pH 7) [1]

Soil Half-life (Field) 4 to 60 days (typical: 30 days) [2]

Vapor Pressure <7.5 x 10⁻¹² mm Hg (at 20°C) [1]

pKa 5.1 [3]

Table 2: Toxicological Data

Test Species Result Reference

Acute Oral LD50 Rat >5050 mg/kg [2]

Acute Dermal LD50 Rat, Rabbit >2010 mg/kg [2]

4-hour Inhalation

LC50
Rat >4.8 mg/L [2]

96-hour LC50

(Rainbow Trout)
Oncorhynchus mykiss >13 mg/L [2]

96-hour LC50 (Bluegill

Sunfish)
Lepomis macrochirus >48 mg/L [2]

5-day Dietary LC50

(Bobwhite Quail)
Colinus virginianus >2150 ppm [2]

5-day Dietary LC50

(Mallard Duck)
Anas platyrhynchos >2150 ppm [2]

Mode of Action: Inhibition of Acetolactate Synthase
Primisulfuron-methyl's herbicidal activity stems from its ability to inhibit the plant enzyme

acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][4] This

enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine, and

isoleucine.[1][5] By blocking ALS, primisulfuron-methyl halts the production of these essential

amino acids, which in turn inhibits protein synthesis and cell division, ultimately leading to plant

death.[4][6]
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Caption: Inhibition of Acetolactate Synthase by Primisulfuron-methyl.

Experimental Protocols
The following are detailed methodologies for the analysis of Primisulfuron-methyl in
environmental samples.

Analysis of Primisulfuron-methyl in Water by LC-MS/MS
This method is for the quantitative determination of primisulfuron-methyl and its degradation

products in groundwater.[7][8]

Materials and Reagents:

Primisulfuron-methyl analytical standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Acetic acid (analytical grade)

Ultrapure water
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Polypropylene centrifuge tubes (50 mL)

LC-MS/MS system

Procedure:

Sample Preparation:

Measure 20 mL of the water sample into a 50 mL polypropylene centrifuge tube.

Acidify the sample with acetic acid to a final concentration of 0.1%.[8]

Standard Preparation:

Prepare a stock solution of primisulfuron-methyl in methanol.

Create a series of calibration standards by diluting the stock solution with a mixture of

0.1% acetic acid in ultrapure water to achieve concentrations ranging from 0.01 ng/mL to 1

ng/mL.[8]

LC-MS/MS Analysis:

Inject the prepared samples and calibration standards directly onto the LC-MS/MS system.

The system is tuned for the specific mass transitions of primisulfuron-methyl (e.g., Q1

m/z = 467.2 and product ion m/z = 225.8 for the primary transition).[8]

Quantification:

Construct a calibration curve from the responses of the standard solutions.

Determine the concentration of primisulfuron-methyl in the samples by comparing their

responses to the calibration curve. The limit of quantitation (LOQ) for this method is

typically 0.05 µg/L (ppb).[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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